Cas no 78318-00-0 (3-PHENYL-1,2,3,4-TETRAHYDROISOQUINOLINE)

3-Phenyl-1,2,3,4-tetrahydroisoquinoline is a heterocyclic organic compound featuring a tetrahydroisoquinoline core substituted with a phenyl group at the 3-position. This structure is of significant interest in medicinal chemistry and organic synthesis due to its potential as a versatile intermediate for pharmaceuticals, particularly in the development of alkaloid-based therapeutics. The compound's rigid framework and aromatic properties contribute to its stability and reactivity, making it suitable for further functionalization. Its synthetic utility is enhanced by the presence of both basic nitrogen and aromatic systems, allowing for diverse modifications. Researchers value this scaffold for its role in constructing biologically active molecules, including CNS-targeting agents and enzyme inhibitors.
3-PHENYL-1,2,3,4-TETRAHYDROISOQUINOLINE structure
78318-00-0 structure
Product Name:3-PHENYL-1,2,3,4-TETRAHYDROISOQUINOLINE
CAS No:78318-00-0
MF:C15H15N
MW:209.286303758621
MDL:MFCD08444667
CID:1005783
PubChem ID:10727124
Update Time:2025-05-20

3-PHENYL-1,2,3,4-TETRAHYDROISOQUINOLINE Chemical and Physical Properties

Names and Identifiers

    • 3-PHENYL-1,2,3,4-TETRAHYDROISOQUINOLINE
    • 3-Phenyl-tetrahydro-isochinolin
    • 3-Phenyl-1,2,3,4-tetrahydro-isoquinoline
    • RFLDHZLAQOBNRW-UHFFFAOYSA-N
    • 78318-00-0
    • BDBM50017040
    • SCHEMBL3119365
    • CHEMBL21342
    • Z228586636
    • AKOS008090157
    • DB-366584
    • MDL: MFCD08444667
    • Inchi: 1S/C15H15N/c1-2-6-12(7-3-1)15-10-13-8-4-5-9-14(13)11-16-15/h1-9,15-16H,10-11H2
    • InChI Key: RFLDHZLAQOBNRW-UHFFFAOYSA-N
    • SMILES: N1CC2C=CC=CC=2CC1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 209.120449483g/mol
  • Monoisotopic Mass: 209.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 12Ų

3-PHENYL-1,2,3,4-TETRAHYDROISOQUINOLINE Pricemore >>

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Additional information on 3-PHENYL-1,2,3,4-TETRAHYDROISOQUINOLINE

3-PHENYL-1,2,3,4-TETRAHYDROISOQUINOLINE (CAS No. 78318-00-0): An Overview of Its Structure, Properties, and Applications

3-Phenyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 78318-00-0) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structural characteristics, physical and chemical properties, and recent research advancements related to 3-Phenyl-1,2,3,4-tetrahydroisoquinoline.

Structural Characteristics

The molecular structure of 3-Phenyl-1,2,3,4-tetrahydroisoquinoline is characterized by a tetrahydroisoquinoline core with a phenyl group attached at the 3-position. The tetrahydroisoquinoline scaffold is a bicyclic system consisting of a benzene ring fused to a piperidine ring. The presence of the phenyl substituent at the 3-position imparts unique chemical and biological properties to this compound. The molecular formula of 3-Phenyl-1,2,3,4-tetrahydroisoquinoline is C15H17N, and its molecular weight is approximately 215.30 g/mol.

Physical and Chemical Properties

3-Phenyl-1,2,3,4-tetrahydroisoquinoline is a colorless to pale yellow liquid at room temperature. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and dichloromethane. The compound exhibits moderate stability under standard laboratory conditions but can be sensitive to strong acids and bases. Its melting point is around -5°C to -7°C, and its boiling point is approximately 265°C at atmospheric pressure.

The chemical reactivity of 3-Phenyl-1,2,3,4-tetrahydroisoquinoline is influenced by the presence of the nitrogen atom in the piperidine ring. This nitrogen atom can participate in various chemical reactions such as nucleophilic substitution and coordination with metal ions. Additionally, the phenyl group at the 3-position can undergo electrophilic aromatic substitution reactions.

Synthesis and Preparation

The synthesis of 3-Phenyl-1,2,3,4-tetrahydroisoquinoline can be achieved through several routes. One common method involves the Pictet-Spengler reaction between an aromatic amine and an aldehyde or ketone followed by hydrogenation to reduce the double bond in the isoquinoline ring. For example, benzylamine can react with benzaldehyde to form an intermediate imine or Schiff base, which then undergoes intramolecular cyclization to form an isoquinoline derivative. Subsequent hydrogenation over a palladium catalyst yields 3-Phenyl-1,2,3,4-tetrahydroisoquinoline.

An alternative synthetic route involves the condensation of phenethylamine with formaldehyde followed by reduction with sodium borohydride or hydrogen gas over a palladium catalyst. This method provides a more straightforward approach to synthesizing 3-Phenyl-1,2,3,4-tetrahydroisoquinoline.

Biological Activities and Applications

3-Phenyl-1,2,3,4-tetrahydroisoquinoline has been extensively studied for its biological activities and potential therapeutic applications. Recent research has highlighted its role as a potent inhibitor of monoamine oxidase (MAO), an enzyme responsible for the degradation of neurotransmitters such as serotonin and dopamine. Inhibition of MAO can lead to increased levels of these neurotransmitters in the brain, making compounds like 3-Phenyl-1,2,3,4-tetrahydroisoquinoline promising candidates for treating neurodegenerative disorders such as Parkinson's disease.

A study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 3-Phenyl-1,2,3,4-tetrahydroisoquinoline exhibited selective inhibition of MAO-B over MAO-A. This selectivity is crucial for minimizing side effects associated with non-selective MAO inhibitors. The researchers also found that these derivatives showed good blood-brain barrier permeability and low cytotoxicity in neuronal cell lines.

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Keywords: 3-PHENYL-1,2,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,TETRAHYDROISOQUINOLINE CAS No 78-, span>00-0 Research Applications Biological Activities Synthesis Properties Chemical Structure Organic Compound Pharmaceutical Research Neurodegenerative Disorders Monoamine Oxidase Inhibition Parkinson's Disease Selective Inhibition MAO-B Blood Brain Barrier Permeability Low Cytotoxicity Neuronal Cell Lines Pictet-Spengler Reaction Benzylamine Benzaldehyde Hydrogenation Palladium Catalyst Phenethylamine Formaldehyde Sodium Borohydride Solubility Stability Reactivity Nucleophilic Substitution Coordination Metal Ions Electrophilic Aromatic Substitution Neurotransmitters Serotonin Dopamine Therapeutic Potential Medicinal Chemistry Journal Studies Derivatives Clinical Trials Drug Development Biomedical Research Organic Synthesis Laboratory Techniques Analytical Methods Spectroscopy Chromatography Mass Spectrometry Crystallography Computational Chemistry Molecular Modeling Docking Studies Pharmacokinetics Pharmacodynamics Toxicology Safety Profiles Drug Delivery Systems Formulations Clinical Trials Regulatory Approvals Market Potential Intellectual Property Patents Licensing Agreements Collaborative Research Partnerships Academic Institutions Pharmaceutical Companies Biotechnology Startups Emerging Trends Future Directions

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